Cas no 2171173-89-8 (5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid)

• Product Name: 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid
• CAS No: 2171173-89-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6324239
• PubChem ID: 165766173
• Update Time: 2025-08-04

5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid
• 5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]pentanoic acid
• 2171173-89-8
• EN300-1575740

• Inchi： 1S/C25H30N2O5/c1-17(15-23(28)27(2)14-8-7-13-24(29)30)26-25(31)32-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,7-8,13-16H2,1-2H3,(H,26,31)(H,29,30)/t17-/m0/s1
• InChI Key： WLUIBGSTMRGHHV-KRWDZBQOSA-N
• SMILES： O(C(N[C@@H](C)CC(N(C)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid

Recent Advances in the Study of 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid (CAS: 2171173-89-8)

The compound 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid (CAS: 2171173-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the primary areas of investigation has been the role of 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid in peptide synthesis. Researchers have demonstrated its efficacy as a protected amino acid derivative, facilitating the construction of complex peptide chains with high precision. The fluoren-9-ylmethoxycarbonyl (Fmoc) group in the compound offers robust protection for the amino functionality, enabling selective deprotection and subsequent coupling reactions. This property has been leveraged in the synthesis of bioactive peptides with potential applications in oncology and immunology.

In addition to its utility in peptide synthesis, recent studies have highlighted the compound's potential as a modulator of enzymatic activity. Preliminary in vitro assays have shown that derivatives of 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid exhibit inhibitory effects on specific proteases and kinases. These findings suggest its potential as a scaffold for developing enzyme-targeted therapeutics. Further structural optimization and mechanistic studies are underway to elucidate the precise interactions between the compound and its target enzymes.

Another promising avenue of research involves the incorporation of 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid into drug delivery systems. Its amphiphilic nature and compatibility with various polymeric carriers make it an attractive candidate for designing nanoparticle-based delivery platforms. Recent in vivo studies have demonstrated enhanced bioavailability and targeted accumulation of drug payloads when conjugated with this compound. These advancements hold significant promise for improving the efficacy and safety profile of next-generation therapeutics.

Despite these encouraging developments, challenges remain in the large-scale production and purification of 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid. Researchers are actively exploring innovative synthetic routes and purification techniques to address these limitations. Additionally, the compound's stability under physiological conditions and its potential toxicity profiles are subjects of ongoing investigation. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopentanoic acid (CAS: 2171173-89-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, enzyme modulation, and drug delivery, underscoring its broad utility. Continued research efforts are likely to uncover new functionalities and expand its therapeutic potential. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in drug discovery and development.